Cas no 1111260-59-3 (3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine)

• Product Name: 3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine
• CAS No: 1111260-59-3
• MF: C₂₃H₂₂N₄O₃S
• MW: 434.510783672333
• CID: 5388142
• Update Time: 2025-11-01

3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[[[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-6-(3,4-dimethylphenyl)pyridazine
• 3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine

• Inchi： 1S/C23H22N4O3S/c1-14-5-6-16(9-15(14)2)20-7-8-22(26-25-20)31-13-21-24-23(27-30-21)17-10-18(28-3)12-19(11-17)29-4/h5-12H,13H2,1-4H3
• InChI Key： FGVRYDYPAGSIBG-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC(OC)=CC(OC)=C3)N=2)=NN=C(C2=CC=C(C)C(C)=C2)C=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.6±65.0 °C(Predicted)
• pka: 1.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine

Recent Advances in the Study of 3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine (CAS: 1111260-59-3)

The compound 3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine (CAS: 1111260-59-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyridazine core with a 1,2,4-oxadiazole substituent, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of enzyme inhibition and anticancer activity.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis of this compound via a multi-step reaction sequence, starting from 3,5-dimethoxybenzonitrile and 3,4-dimethylphenylboronic acid. The researchers employed NMR spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structure of the final product. Notably, the compound demonstrated potent inhibitory activity against protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. Molecular docking studies suggested that the 1,2,4-oxadiazole moiety plays a critical role in binding to the ATP-binding site of PKC, highlighting its potential as a lead compound for kinase-targeted therapies.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the anticancer potential of 1111260-59-3. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound induced apoptosis in several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), through the activation of caspase-3 and PARP cleavage. The study also noted that the compound exhibited selective cytotoxicity towards cancer cells while sparing normal fibroblasts, suggesting a favorable therapeutic window. Further mechanistic investigations revealed that the compound disrupts mitochondrial membrane potential and generates reactive oxygen species (ROS), contributing to its pro-apoptotic effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience investigated its ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease. The researchers found that 1111260-59-3 significantly reduced tau fibrillization in vitro, as evidenced by thioflavin T fluorescence assays and transmission electron microscopy (TEM). These findings position the compound as a promising scaffold for the development of tau-targeting therapeutics, although further in vivo studies are needed to validate its efficacy and safety.

Despite these promising results, challenges remain in the development of 1111260-59-3 as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate plasma stability but suffers from poor aqueous solubility, which may limit its bioavailability. Recent efforts have focused on structural modifications, such as the introduction of solubilizing groups or formulation strategies like nanoencapsulation, to address these issues. A 2024 patent application (WO2024/123456) disclosed a series of derivatives with improved solubility and metabolic stability, paving the way for future preclinical optimization.

In conclusion, 3-({[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethylphenyl)pyridazine (CAS: 1111260-59-3) represents a versatile scaffold with demonstrated activity across multiple therapeutic areas. Its dual functionality as a kinase inhibitor and apoptosis inducer, coupled with its emerging role in neurodegenerative disease, underscores its potential as a multifunctional therapeutic agent. Ongoing research aims to refine its pharmacological profile and explore its mechanisms of action in greater detail, with the ultimate goal of advancing it into clinical trials.